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Compound of Interest

Compound Name: Parp7-IN-17

Cat. No.: B12368295 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the PARP7 inhibitor, Parp7-IN-17, ensuring

laboratory safety and procedural excellence.

This document provides immediate and essential safety protocols, operational plans, and

disposal instructions for Parp7-IN-17, a potent PARP7 inhibitor. Adherence to these guidelines

is critical to ensure the safety of laboratory personnel and the integrity of research outcomes.

Quantitative Data Summary
For ease of reference and comparison, the known quantitative data for Parp7-IN-17 is

summarized in the table below. It should be noted that as a novel research chemical,

comprehensive toxicological data such as LD50 and LC50 values, as well as physical

properties like melting and boiling points, are not yet publicly available. Standard precautions

for handling potent, biologically active compounds should be observed at all times.
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Property Value

Molecular Weight 447.41 g/mol

Chemical Formula C₂₀H₂₀F₃N₇O₂

CAS Number 3024030-10-9

Appearance White to off-white solid powder

Solubility Soluble in DMSO (50 mg/mL)

Storage (Powder) -20°C for up to 3 years

Storage (in solvent)
-80°C for up to 6 months; -20°C for up to 1

month[1]

Operational Plan: Step-by-Step Guidance
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of Parp7-IN-17.

Personal Protective Equipment (PPE)
A full complement of personal protective equipment must be worn at all times when handling

Parp7-IN-17. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves. Double gloving is

recommended.

Body Protection: A fully buttoned laboratory coat.

Respiratory Protection: A properly fitted respirator (e.g., N95 or higher) is recommended,

especially when handling the powder outside of a certified chemical fume hood, to prevent

inhalation of airborne particles.

Handling Procedures
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Receiving and Unpacking: Upon receipt, visually inspect the package for any signs of

damage or leakage. If the container is compromised, do not open it and contact the supplier

immediately. Unpack the compound in a designated area, preferably within a chemical fume

hood.

Storage: Store the solid compound in a tightly sealed container at -20°C for long-term

stability. Solutions of Parp7-IN-17 in solvents like DMSO should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -80°C.[1]

Preparation of Stock Solutions: All weighing and preparation of stock solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure. Use a

dedicated, calibrated balance. Ensure all spatulas and weighing boats are decontaminated

after use.

Spill Management:

Minor Spills (Powder): Gently cover the spill with absorbent paper towels to avoid raising

dust. Dampen the towels with a suitable solvent (e.g., ethanol) and carefully wipe the area.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Minor Spills (Solution): Absorb the spill with inert material (e.g., vermiculite, sand, or

chemical absorbent pads). Place the contaminated absorbent material into a sealed

container for hazardous waste disposal.

Major Spills: Evacuate the area immediately and alert the laboratory safety officer. Do not

attempt to clean up a major spill without appropriate training and equipment.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Parp7-IN-17. A 70% ethanol solution is generally effective for surface decontamination.

Disposal Plan
All waste materials contaminated with Parp7-IN-17, including empty containers, used PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of Parp7-IN-17
down the drain or in the regular trash.
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Visualized Workflow and Signaling Pathway
To further enhance understanding and procedural clarity, the following diagrams illustrate the

safe handling workflow for Parp7-IN-17 and its role in cellular signaling pathways.
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Safe Handling Workflow for Parp7-IN-17
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Caption: A step-by-step workflow for the safe handling of Parp7-IN-17.
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Conceptual Overview of PARP7 Signaling Interactions
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Caption: PARP7's role in key cellular signaling pathways.

PARP7 is known to be a negative regulator of the type I interferon (IFN) response.[2][3] By

inhibiting PARP7, compounds like Parp7-IN-17 can restore type I IFN signaling, which can lead

to both direct anti-proliferative effects on cancer cells and activation of an anti-tumor immune

response.[3] Additionally, PARP7 can modulate the activity of various transcription factors,

including the androgen receptor (AR), estrogen receptor (ER), and aryl hydrocarbon receptor

(AHR), through ADP-ribosylation, thereby influencing gene expression and other cellular

processes.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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